Cas no 648906-23-4 (Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)-)

• Product Name: Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)-
• CAS No: 648906-23-4
• MF: C₈H₉BrO₂S₂
• MW: 281.18985915184
• CID: 412803
• PubChem ID: 68517408
• Update Time: 2025-04-19

Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(methylsulfonyl)-2-(methylthio)-
• 4-bromo-2-methylsulfanyl-1-methylsulfonylbenzene
• FDPKNIMPZNOEIH-UHFFFAOYSA-N
• 4-Bromo-1-methanesulfonyl-2-methylsulfanyl-benzene
• SCHEMBL3115428
• 648906-23-4
• DTXSID60738498
• 4-Bromo-1-(methanesulfonyl)-2-(methylsulfanyl)benzene

• Inchi： 1S/C8H9BrO2S2/c1-12-7-5-6(9)3-4-8(7)13(2,10)11/h3-5H,1-2H3
• InChI Key： FDPKNIMPZNOEIH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)SC)S(C)(=O)=O

Computed Properties

• Exact Mass: 279.92277
• Monoisotopic Mass: 279.92273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 34.14